Cas no 1807309-20-1 (2-Cyano-4-formyl-5-(trifluoromethyl)phenylacetic acid)

• Product Name: 2-Cyano-4-formyl-5-(trifluoromethyl)phenylacetic acid
• CAS No: 1807309-20-1
• MF: C₁₁H₆F₃NO₃
• MW: 257.16545343399
• CID: 4942947
• Update Time: 2025-06-16

2-Cyano-4-formyl-5-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-formyl-5-(trifluoromethyl)phenylacetic acid

• Inchi： 1S/C11H6F3NO3/c12-11(13,14)9-2-6(3-10(17)18)7(4-15)1-8(9)5-16/h1-2,5H,3H2,(H,17,18)
• InChI Key： KEZLNNNFMZXHSO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C=C(C#N)C(CC(=O)O)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 1.4
• Topological Polar Surface Area: 78.2

Additional information on 2-Cyano-4-formyl-5-(trifluoromethyl)phenylacetic acid

2-Cyano-4-formyl-5-(trifluoromethyl)phenylacetic Acid (CAS No. 1807309-20-1): A Comprehensive Overview

2-Cyano-4-formyl-5-(trifluoromethyl)phenylacetic acid (CAS No. 1807309-20-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive functional groups, including a cyano group, a formyl group, and a trifluoromethyl group, which collectively contribute to its unique chemical properties and potential applications.

The molecular structure of 2-Cyano-4-formyl-5-(trifluoromethyl)phenylacetic acid is of particular interest due to its complexity and the presence of multiple reactive sites. The cyano group (-CN) is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The formyl group (-CHO) is highly reactive and can participate in various chemical reactions, such as nucleophilic addition and condensation reactions. The trifluoromethyl group (-CF₃) is a common substituent in pharmaceuticals due to its lipophilic nature and ability to enhance metabolic stability.

Recent studies have highlighted the potential of 2-Cyano-4-formyl-5-(trifluoromethyl)phenylacetic acid in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds containing similar structural motifs exhibit potent anti-inflammatory and anticancer activities. The presence of the trifluoromethyl group has been shown to enhance the lipophilicity and bioavailability of these compounds, making them attractive candidates for drug development.

In addition to its potential therapeutic applications, 2-Cyano-4-formyl-5-(trifluoromethyl)phenylacetic acid has been explored as an intermediate in the synthesis of more complex molecules. Its reactivity and functional group diversity make it a valuable building block in organic synthesis. Researchers have utilized this compound in the synthesis of various heterocyclic compounds, which are essential components in many pharmaceuticals and agrochemicals.

The synthesis of 2-Cyano-4-formyl-5-(trifluoromethyl)phenylacetic acid has been optimized through several methodologies, including transition metal-catalyzed reactions and electrophilic aromatic substitution. These synthetic routes have been designed to improve yield, purity, and scalability, making the compound more accessible for both academic research and industrial applications. A recent study published in Organic Letters reported a highly efficient one-pot synthesis method that significantly reduces reaction time and increases overall yield.

The physicochemical properties of 2-Cyano-4-formyl-5-(trifluoromethyl)phenylacetic acid have also been extensively studied. Its melting point, solubility, and stability under various conditions are crucial parameters for its use in different applications. For example, the compound's solubility in polar solvents such as dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and drug screening processes.

In conclusion, 2-Cyano-4-formyl-5-(trifluoromethyl)phenylacetic acid (CAS No. 1807309-20-1) is a multifunctional compound with significant potential in both academic research and industrial applications. Its unique chemical structure and reactivity make it an attractive candidate for the development of novel therapeutic agents and as an intermediate in organic synthesis. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field of chemistry.